2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H25N3O4S/c1-23(2)11-15-5-3-7-18(20(15)30-23)28-13-19(27)26-9-4-6-16(12-26)21-24-25-22(29-21)17-8-10-31-14-17/h3,5,7-8,10,14,16H,4,6,9,11-13H2,1-2H3
• InChI Key: JJLCRLBBRCOQSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCCC(C3)C4=NN=C(O4)C5=CSC=C5)C
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Sulphur-Transfer Reactions and Heterocycles Synthesis

Piperidine derivatives, similar to the one within the queried compound, are used in sulphur-transfer reactions to synthesize sulphur–nitrogen heterocycles. These reactions are crucial for developing pharmaceuticals and materials with unique properties, such as enhanced stability and biological activity (Bryce, 1984).

Hydrogen-Bonding Patterns in Enaminones

Compounds featuring piperidinylidene motifs are studied for their hydrogen-bonding patterns, which are essential for understanding molecular self-assembly, crystal engineering, and the design of molecular materials with specific physical properties (Balderson et al., 2007).

Oxidative Phenolic Coupling

Derivatives of dihydrobenzofurans, structurally related to the benzofuran portion of the compound , are synthesized through oxidative phenolic coupling. This process is significant in natural product synthesis and the development of organic materials with specific optical and electronic properties (Constantin et al., 2013).

Antimicrobial Activity of Oxadiazoles

The oxadiazole ring, present in the chemical structure of interest, is often explored for its antimicrobial properties. Synthesis and evaluation of oxadiazoles have led to the identification of compounds with significant antibacterial and antifungal activities, pointing towards their potential in developing new antimicrobial agents (Fuloria et al., 2009).

Antileukemic Activity

Research on piperidinyl ethanone derivatives has uncovered their potential in exhibiting antileukemic activity against human leukemic cell lines. These findings highlight the therapeutic potential of compounds with similar structural features in cancer treatment (Vinaya et al., 2012).